Cas no 2228137-34-4 (1-(2,4-dimethoxypyridin-3-yl)-2,2,2-trifluoroethan-1-ol)

• Product Name: 1-(2,4-dimethoxypyridin-3-yl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2228137-34-4
• MF: C₉H₁₀F₃NO₃
• MW: 237.17581319809
• CID: 6121268
• PubChem ID: 165653587
• Update Time: 2025-10-29

1-(2,4-dimethoxypyridin-3-yl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethoxypyridin-3-yl)-2,2,2-trifluoroethan-1-ol
• 2228137-34-4
• EN300-1959996

• Inchi： 1S/C9H10F3NO3/c1-15-5-3-4-13-8(16-2)6(5)7(14)9(10,11)12/h3-4,7,14H,1-2H3
• InChI Key： SMDNCLCKWMWRDV-UHFFFAOYSA-N
• SMILES： FC(C(C1C(=NC=CC=1OC)OC)O)(F)F

Computed Properties

• Exact Mass: 237.06127767g/mol
• Monoisotopic Mass: 237.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51.6Ų

Additional information on 1-(2,4-dimethoxypyridin-3-yl)-2,2,2-trifluoroethan-1-ol

1-(2,4-Dimethoxypyridin-3-yl)-2,2,2-Trifluoroethan-1-Ol (CAS No. 2228137-34-4)

The compound 1-(2,4-dimethoxypyridin-3-yl)-2,2,2-trifluoroethan-1-ol (CAS No. 2228137-34-4) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique combination of functional groups, including a pyridine ring substituted with methoxy groups and a trifluoroethyl alcohol moiety. The presence of these groups imparts distinct chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The methoxy groups on the pyridine ring are known to enhance the molecule's solubility and stability, which are critical factors in drug design. Additionally, the trifluoroethyl alcohol group introduces fluorine atoms, which are known to influence the molecule's lipophilicity and bioavailability. These properties make 1-(2,4-dimethoxypyridin-3-yl)-2,2,2-trifluoroethan-1-ol a promising candidate for further exploration in drug discovery.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and oxidation reactions. Researchers have optimized synthetic routes to improve yield and purity, ensuring that the compound can be produced efficiently for large-scale applications. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the structure and purity of the compound.

In terms of chemical reactivity, 1-(2,4-dimethoxypyridin-3-yl)-trifluoroethanol exhibits interesting behavior in various reaction conditions. For instance, its ability to act as both a nucleophile and an electrophile makes it versatile in organic transformations. Recent studies have demonstrated its utility in click chemistry reactions, where it serves as a valuable building block for constructing complex molecules with high precision.

The biological activity of this compound has been a focal point of recent research efforts. In vitro assays have shown that it possesses moderate inhibitory activity against certain enzymes associated with inflammatory diseases. Furthermore, preliminary pharmacokinetic studies suggest that the compound has favorable absorption properties, which could be advantageous for oral drug delivery systems.

From an environmental perspective, understanding the degradation pathways of 1-(trifluoroethyl alcohol) derivatives is crucial for assessing their ecological impact. Studies have indicated that under aerobic conditions, the compound undergoes microbial degradation through oxidative pathways. This information is essential for ensuring sustainable practices in its production and disposal.

In conclusion, 1-(pyridinyl)-trifluoroethanol (CAS No. 2228137-34-4) represents a valuable addition to the arsenal of chemical compounds with potential applications in medicine and materials science. Its unique structure and functional groups continue to attract researchers seeking innovative solutions in drug design and chemical synthesis.